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Compound of Interest

Compound Name: C13-112-tri-tail

Cat. No.: B11933310

This document provides critical guidance for the safe handling and proper disposal of C13-112-
tri-tail (CAS Number: 1381861-96-6), an ionizable cationic lipid commonly used in laboratory
research and drug development. Adherence to these procedures is essential to ensure
personnel safety and compliance with environmental regulations.

Warning: This product is not intended for human or veterinary use.[1]

C13-112-tri-tail is typically supplied as a solution in ethanol, which presents hazards of
flammability and eye irritation.[2] Proper personal protective equipment (PPE), including safety
glasses, gloves, and a lab coat, should be worn at all times when handling this substance.
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Disposal Protocol

The disposal of C13-112-tri-tail and its solutions must be managed as hazardous waste. Do
not dispose of this chemical down the drain or as general laboratory trash.

Step-by-Step Disposal Procedure:

e Segregation: Isolate waste containing C13-112-tri-tail from other waste streams. This
includes the neat compound, solutions, and any contaminated materials such as pipette tips,
gloves, and empty containers.

o Waste Collection:
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o Collect all liquid waste containing C13-112-tri-tail in a designated, leak-proof, and
chemically compatible container. The container must be clearly labeled as "Hazardous
Waste: C13-112-tri-tail in Ethanol".

o Solid waste contaminated with C13-112-tri-tail (e.g., absorbent pads, contaminated
labware) should be collected in a separate, clearly labeled hazardous waste container.

» Container Management: Keep the hazardous waste container tightly sealed when not in use.
Store the container in a designated and secure satellite accumulation area, away from
sources of ignition such as heat, sparks, and open flames.

e Institutional Guidelines: Follow your institution's specific procedures for hazardous waste
disposal. Contact your Environmental Health and Safety (EHS) department for guidance on
labeling, storage, and scheduling a waste pickup.

o Regulatory Compliance: Chemical waste generators are responsible for ensuring that waste
is characterized and disposed of in accordance with all local, regional, and national
hazardous waste regulations.[3]

Quantitative Data Summary

The primary quantitative data relevant to the disposal of C13-112-tri-tail solution pertains to
the ethanol solvent.

Parameter Guideline Source

Ethanol Concentration for
Hazardous Waste > 24% [415]
Classification

pH Range for Aqueous Waste
o ' . >5.0and <125
Drain Disposal (if permitted)

Maximum Allowable
Hazardous Waste in < 10 gallons

Laboratory
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Note: The pH guidelines are for general aqueous waste and may not apply to C13-112-tri-tail
solutions, which should be treated as hazardous waste regardless of pH.

Experimental Protocols

This document focuses on disposal procedures. For experimental protocols involving the use of
C13-112-tri-tail, such as the preparation of cationic lipid/oligomer complexes, refer to
established methodologies that often involve dissolving the lipid in ethanol.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of C13-

112-tri-tail waste.
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Caption: C13-112-tri-tail Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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